Cas no 7471-71-8 ( )

• Product Name: &nbsp
• CAS No: 7471-71-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 980018
• PubChem ID: 344393
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(quinazolin-4-ylamino)propan-2-ol
• AC1L80G8
• KB-215965
• NSC401273
• NSC-401273
• AKOS009045683
• 7471-71-8
• DTXSID80322454
• Z127167568
•  

• Inchi： 1S/C11H13N3O/c1-8(15)6-12-11-9-4-2-3-5-10(9)13-7-14-11/h2-5,7-8,15H,6H2,1H3,(H,12,13,14)
• InChI Key： ZAPZKLASNBNEGZ-UHFFFAOYSA-N
• SMILES： OC(C)CNC1C2C=CC=CC=2N=CN=1

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 406.8°C at 760 mmHg
• Flash Point: 199.8°C
• Refractive Index: 1.68
• PSA: 58.04
• LogP: 1.49550